Cas no 1370600-56-8 (tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1370600-56-8
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• MDL: MFCD28402161
• CID: 2094488
• PubChem ID: 67506747
• Update Time: 2025-06-08

tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(5-bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(5-bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(4-bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• (R)-tert-Butyl2-(5-bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• DB-310315
• AS-52266
• CS-0015962
• (2R)-1-Boc-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine
• C12H18BrN3O2
• AKOS037644365
• TQP0849
• 1370600-56-8
• P14667
• 1-Pyrrolidinecarboxylic acid, 2-(5-bromo-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester, (2R)-
• SCHEMBL2708976
• MFCD28402161
• tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

• MDL： MFCD28402161
• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)16-6-4-5-8(16)10-14-7-9(13)15-10/h7-8H,4-6H2,1-3H3,(H,14,15)/t8-/m1/s1
• InChI Key： GAZHEEFWONCMGH-MRVPVSSYSA-N
• SMILES： BrC1=CN=C([C@H]2CCCN2C(=O)OC(C)(C)C)N1

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1370600-56-8)

Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate, identified by its CAS number 1370600-56-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrrolidine core substituted with a bromo-imidazole moiety, making it a versatile scaffold for medicinal chemistry investigations.

The structural composition of Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate includes a chiral center at the pyrrolidine ring, which is denoted by the (2R) configuration. This stereochemical feature is crucial for its biological activity and pharmacological properties. The presence of a bromo substituent on the imidazole ring enhances its reactivity, allowing for further functionalization and derivatization, which are essential steps in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrrolidine and imidazole scaffolds are well-known for their role in drug discovery, particularly in the inhibition of enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases. The compound Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule in the synthesis of targeted therapies. The bromo-imidazole moiety can serve as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups. This flexibility is particularly valuable in medicinal chemistry, where the optimization of pharmacokinetic and pharmacodynamic properties is critical.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in the synthesis of enantiomerically pure compounds. The (2R) configuration of Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate makes it an attractive building block for the development of enantiomerically enriched drugs. Such drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The pharmaceutical industry has increasingly focused on structure-based drug design, leveraging computational methods to predict the binding modes of small molecules with biological targets. The three-dimensional structure of Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate can be computationally modeled to identify potential interactions with proteins and enzymes. This approach has led to the discovery of novel inhibitors with high selectivity and potency.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a modulator of key biological pathways. For instance, it has been investigated for its potential role in inhibiting enzymes that are overexpressed in cancer cells. By targeting these enzymes, researchers aim to develop therapies that can selectively kill tumor cells while minimizing damage to healthy tissues.

The bromo substituent on the imidazole ring also opens up possibilities for further derivatization using transition metal catalysis. Techniques such as Suzuki-Miyaura and Heck couplings can be employed to introduce aryl or vinyl groups, respectively, expanding the chemical space available for drug discovery. These modifications can fine-tune the pharmacological properties of the compound, enhancing its binding affinity and metabolic stability.

The synthesis of complex molecules like Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate requires meticulous planning and execution to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules efficiently using multi-step synthetic routes. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in achieving enantiopure products.

The growing body of research on this compound underscores its significance in pharmaceutical chemistry. As more data becomes available, researchers will continue to explore its potential applications in drug development. The combination of its unique structural features and synthetic versatility makes it a valuable asset in the quest for novel therapeutic agents.

In conclusion, Tert-butyl (2R)-2-(4-Bromo-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1370600-56-8) is a promising compound with significant implications for medicinal chemistry. Its chiral center, bromo-imidazole moiety, and synthetic flexibility make it an ideal candidate for further exploration in drug discovery. As research progresses, this molecule is likely to play a crucial role in the development of next-generation therapeutics.